Cas no 143359-96-0 (o-Acetamidodiphenyl Ether)

• Product Name: o-Acetamidodiphenyl Ether
• CAS No: 143359-96-0
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 1093171
• PubChem ID: 897080
• Update Time: 2025-04-20

o-Acetamidodiphenyl Ether Chemical and Physical Properties

Names and Identifiers

• N-(2-phenoxyphenyl)acetamide
• o-Acetamidodiphenyl Ether
• phenoxyphenyl acetamide
• SCHEMBL2342698
• CS-0328726
• SMR000291793
• 143359-96-0
• AKOS000425287
• DTXSID80877474
• STK411919
• CHEMBL1711712
• Z26826721
• AH-357/03488032
• 2'-phenoxy-acetanilide
• 2'-phenoxyacetanilide
• Acetamide, N-(2-phenoxyphenyl)-
• N-acetyl-2-phenoxyaniline
• 2-PHENOXYACETANILIDE
• MLS000685100
• MKWIUUISIFXUPZ-UHFFFAOYSA-N
• HMS2730C19

• Inchi： 1S/C14H13NO2/c1-11(16)15-13-9-5-6-10-14(13)17-12-7-3-2-4-8-12/h2-10H,1H3,(H,15,16)
• InChI Key： MKWIUUISIFXUPZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC=CC=1NC(C)=O

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers